Cas no 62827-46-7 (Benzamide, 2-bromo-4,6-dimethoxy-)

• Product Name: Benzamide, 2-bromo-4,6-dimethoxy-
• CAS No: 62827-46-7
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 430341
• PubChem ID: 71382422
• Update Time: 2025-04-19

Benzamide, 2-bromo-4,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-bromo-4,6-dimethoxy-
• 2-bromo-4,6-dimethoxybenzamide
• 62827-46-7
• DTXSID00804803

• Inchi： 1S/C9H10BrNO3/c1-13-5-3-6(10)8(9(11)12)7(4-5)14-2/h3-4H,1-2H3,(H2,11,12)
• InChI Key： KOLKNLGURBBKGB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C(N)=O)OC)OC

Computed Properties

• Exact Mass: 258.9844
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55